![molecular formula C23H30N2O4 B6539763 2-(4-tert-butylphenoxy)-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)acetamide CAS No. 1060287-74-2](/img/structure/B6539763.png)
2-(4-tert-butylphenoxy)-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)acetamide
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Overview
Description
2-(4-tert-butylphenoxy)-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)acetamide, commonly known as TB-ME-CMA, is a synthetic molecule with a wide range of applications in scientific research. TB-ME-CMA is commonly used in the study of biochemical and physiological effects, as well as in the synthesis of pharmaceuticals. TB-ME-CMA has been found to be a useful tool in lab experiments due to its ability to act as a reversible inhibitor of an enzyme. This molecule has a wide range of advantages and limitations for lab experiments, and its mechanism of action is well understood.
Scientific Research Applications
Medicine
This compound has been used in the field of medicine, particularly in the synthesis of drugs . For instance, it has been used in the hydromethylation sequence applied to methoxy protected (−)-Δ8-THC and cholesterol .
Chemistry
In the field of chemistry, this compound is a valuable building block in organic synthesis . It has been used in the catalytic protodeboronation of pinacol boronic esters, a process that is not well developed . This process allows for formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation .
Biology
In biology, this compound has been used in the formal total synthesis of δ- ( R )-coniceine and indolizidine 209B . These are complex organic compounds that have significant biological activity.
Pharmacology
In pharmacology, this compound has been used in the production of various drugs . It has been used in the hydromethylation sequence applied to methoxy protected (−)-Δ8-THC and cholesterol .
Environmental Science
In environmental science, this compound has been used in the study of its environmental impact . The presence of this compound as a constituent or impurity may be explained by the manufacturing methods of hydrocarbylphenols where alkylation of phenols and cresols or of plant extracts may lead to the formation of this compound .
Polymer Science
This compound is mainly used as an intermediate in the production of polymers (phenolic/epoxy resins) where residues of the substance may be present in high concentrations in the resulting products which cover a wide variety of uses (including e.g. coatings, inks, adhesives) and all life cycle stages .
Mechanism of Action
Target of Action
It is known that this compound is a derivative of pinacol boronic esters, which are highly valuable building blocks in organic synthesis .
Mode of Action
It is known that pinacol boronic esters, from which this compound is derived, can be protodeboronated using a radical approach . This process involves the removal of the boron moiety from the ester, which can lead to various transformations .
Biochemical Pathways
The protodeboronation of pinacol boronic esters, a process related to this compound, is known to be involved in various transformations, including oxidations, aminations, halogenations, and c–c-bond-formations such as alkenylations, alkynylations, and arylations .
Result of Action
The protodeboronation of pinacol boronic esters, a process related to this compound, is known to lead to various transformations, suggesting that this compound could potentially have diverse effects at the molecular and cellular level .
Action Environment
It is known that the stability of pinacol boronic esters, from which this compound is derived, can be influenced by factors such as air and moisture .
properties
IUPAC Name |
2-[4-[[2-(4-tert-butylphenoxy)acetyl]amino]phenyl]-N-(2-methoxyethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N2O4/c1-23(2,3)18-7-11-20(12-8-18)29-16-22(27)25-19-9-5-17(6-10-19)15-21(26)24-13-14-28-4/h5-12H,13-16H2,1-4H3,(H,24,26)(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAMOYXDBZAMDBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)CC(=O)NCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-tert-butylphenoxy)-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)acetamide |
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